Cas no 391862-44-5 (2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 391862-44-5
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 6444277
• Update Time: 2025-06-11

2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• Benzeneacetamide, 4-methoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C17H15N3O2S/c1-22-14-9-7-12(8-10-14)11-15(21)18-17-20-19-16(23-17)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key： UXTRTMMTDLYCET-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=CC=C3)S2)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• pka: 8.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide

Comprehensive Overview of 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 391862-44-5)

2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 391862-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiadiazole and acetamide moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a 4-methoxyphenyl group with a 5-phenyl-1,3,4-thiadiazol-2-yl backbone, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics. The compound's CAS No. 391862-44-5 is frequently searched in academic databases, reflecting its relevance in high-impact studies.

The synthesis of 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide typically involves multi-step reactions, including condensation and cyclization processes. Its acetamide functionality enhances solubility, while the thiadiazole ring contributes to metabolic stability—a critical factor in drug design. These properties make it a candidate for optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) in preclinical development.

From an industrial perspective, CAS No. 391862-44-5 is often discussed in forums focusing on small molecule libraries and high-throughput screening. Its structural features align with the growing interest in fragment-based drug discovery, where modular scaffolds are prioritized. Additionally, the compound’s 4-methoxyphenyl group is associated with enhanced binding affinity in certain enzyme targets, a topic frequently explored in computational chemistry studies.

Environmental and regulatory considerations for 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide emphasize its biodegradability and low ecotoxicity, meeting modern green chemistry standards. This aligns with global initiatives to develop sustainable pharmaceuticals, a hot topic in 2024. Researchers also investigate its potential in crop protection, leveraging the thiadiazole moiety’s pesticidal properties without violating environmental guidelines.

In summary, 2-(4-methoxyphenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 391862-44-5) represents a multifaceted compound with applications spanning drug development and agrochemical innovation. Its structural elegance and functional adaptability position it as a valuable asset in contemporary scientific research, addressing both therapeutic challenges and sustainability goals.